Cas no 1427501-65-2 (3-bromo-4,6-difluoropyrazolo1,5-apyridine)

• Product Name: 3-bromo-4,6-difluoropyrazolo1,5-apyridine
• CAS No: 1427501-65-2
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4599124
• PubChem ID: 71741650
• Update Time: 2025-10-24

3-bromo-4,6-difluoropyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4,6-DIFLUOROPYRAZOLO[1,5-A]PYRIDINE
• Pyrazolo[1,5-a]pyridine, 3-bromo-4,6-difluoro-
• 3-bromo-4,6-difluoropyrazolo1,5-apyridine

• Inchi： 1S/C7H3BrF2N2/c8-5-2-11-12-3-4(9)1-6(10)7(5)12/h1-3H
• InChI Key： RDYLYAQTFNASIS-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C=C(F)C=C2F

Additional information on 3-bromo-4,6-difluoropyrazolo1,5-apyridine

3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine

3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine, also known by its CAS number CAS No. 1427501-65-2, is a heterocyclic aromatic compound with a pyrazolo[1,5-a]pyridine skeleton. This compound is characterized by the presence of bromine and fluorine substituents at specific positions on the ring system, which contribute to its unique chemical properties and potential applications in various fields. The molecule's structure consists of a pyridine ring fused with a pyrazole ring, creating a bicyclic framework that is both chemically stable and highly functionalizable.

The synthesis of 3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine typically involves multi-step organic reactions, often utilizing halogenation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems that enhance reaction efficiency while minimizing side products.

One of the most promising applications of 3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine lies in its potential as a building block for drug discovery. The compound's unique electronic properties and structural features make it an attractive candidate for designing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This has led to its investigation in the development of novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

In addition to its role in drug discovery, 3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine has also found applications in materials science. Its aromaticity and heteroatom content make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into conjugated systems to enhance their electronic properties, such as charge transport capabilities and photovoltaic efficiency.

The chemical stability of 3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine under various conditions has been extensively studied. It has been demonstrated to be resistant to thermal degradation and oxidative processes under normal storage conditions. However, its reactivity towards nucleophilic substitution reactions at the brominated position offers opportunities for further functionalization and diversification of its chemical structure.

In terms of environmental impact, studies have been conducted to assess the biodegradation potential and toxicity profile of 3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine. These studies are crucial for ensuring the safe handling and disposal of the compound during industrial processes. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions.

The continued exploration of 3-Bromo-4,6-Difluoropyrazolo[1,5-a]Pyridine's properties is expected to unlock new avenues for its application across multiple disciplines. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a significant role in driving innovation in both academic research and industrial development.